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Compound of Interest

Compound Name: AMCA-X SE

Cat. No.: B15552252 Get Quote

AMCA-X, Succinimidyl Ester (SE) is a widely utilized amine-reactive fluorescent probe that

emits in the blue region of the spectrum. This guide provides an in-depth technical overview of

its properties and applications, with a focus on methodologies relevant to researchers,

scientists, and professionals in drug development.

Core Properties and Specifications
AMCA-X, SE, chemically known as 6-((7-amino-4-methylcoumarin-3-acetyl)amino)hexanoic

acid, succinimidyl ester, is a derivative of the aminomethylcoumarin (AMCA) fluorophore.[1][2]

[3] The "X" in its name refers to a seven-atom aminohexanoyl spacer that separates the

fluorophore from its reactive succinimidyl ester group.[4][5] This spacer is designed to minimize

potential quenching interactions that can occur when the dye is conjugated to a biomolecule,

and in some instances, it enhances the accessibility of the dye for recognition by secondary

detection reagents.[4][5]

Physicochemical and Spectral Data
The key characteristics of AMCA-X, SE are summarized in the table below, providing essential

data for experimental design and application.
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Property Value Source

Full Chemical Name

6-((7-amino-4-methylcoumarin-

3-acetyl)amino)hexanoic acid,

succinimidyl ester

[1][2][3]

Molecular Formula C₂₂H₂₅N₃O₇ [1][2]

Molecular Weight 443.46 g/mol [2][3]

Appearance
White to light yellow

solid/powder
[1][2][6]

Excitation Maximum (λex) ~353 nm (in Methanol) [1][2][7]

Emission Maximum (λem) ~442 nm (in Methanol) [1][2][7]

Extinction Coefficient 19,000 cm⁻¹M⁻¹ [2]

Solubility Soluble in DMSO and DMF [1][2][3][6]

Storage Conditions
-20°C, desiccated, and

protected from light
[1][2][6]

Mechanism of Action: Amine-Reactive Labeling
AMCA-X, SE is an amine-reactive dye, meaning it readily forms stable covalent bonds with

primary and secondary aliphatic amines.[2][8] The succinimidyl ester (SE) moiety is highly

reactive towards the non-protonated ε-amino groups of lysine residues and the N-termini of

proteins.[8][9] This reaction, which results in a stable amide bond, is highly pH-dependent.[9]

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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